Cas no 2227740-51-2 ((2S)-1-amino-4-(morpholin-4-yl)butan-2-ol)

• Product Name: (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol
• CAS No: 2227740-51-2
• MF: C₈H₁₈N₂O₂
• MW: 174.240722179413
• CID: 5570049
• PubChem ID: 165661303
• Update Time: 2025-06-08

(2S)-1-amino-4-(morpholin-4-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol
• 2227740-51-2
• EN300-1788087

• Inchi： 1S/C8H18N2O2/c9-7-8(11)1-2-10-3-5-12-6-4-10/h8,11H,1-7,9H2/t8-/m0/s1
• InChI Key： AGUPVNNWCOUMFA-QMMMGPOBSA-N
• SMILES： O1CCN(CC1)CC[C@@H](CN)O

Computed Properties

• Exact Mass: 174.136827821g/mol
• Monoisotopic Mass: 174.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 58.7Ų

Additional information on (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol

Chemical Profile of (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol (CAS No. 2227740-51-2)

(2S)-1-amino-4-(morpholin-4-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and functional group distribution. This compound, identified by its CAS number CAS No. 2227740-51-2, has garnered attention due to its potential applications in drug development and medicinal chemistry. The presence of both an amino group and a morpholine moiety makes it a versatile intermediate for synthesizing more complex molecules with therapeutic properties.

The stereochemistry of the compound, specifically the (2S) configuration, plays a crucial role in determining its biological activity. Chiral centers are often critical in pharmaceuticals, as they can influence the efficacy and selectivity of a drug. Research has shown that the (S)-configuration of this compound can lead to enhanced binding affinity and reduced side effects compared to its (R)-enantiomer, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that incorporate morpholine derivatives. Morpholine is a heterocyclic amine that is widely used in pharmaceuticals due to its ability to enhance solubility and bioavailability of active ingredients. The combination of morpholine with an amino acid backbone, as seen in (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol, creates a scaffold that is conducive to further functionalization and derivatization.

One of the most exciting applications of this compound is in the field of enzyme inhibition. Studies have demonstrated that derivatives of this molecule can interact with specific enzymes, modulating their activity in a way that could be beneficial for treating various diseases. For instance, research suggests that modifications to the morpholine ring could enhance inhibitory effects on enzymes involved in metabolic pathways, potentially leading to new treatments for metabolic disorders.

The synthesis of (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol involves multiple steps, including stereoselective reactions and protection-deprotection strategies. The use of chiral auxiliaries or catalysts is essential to ensure the correct stereochemical outcome. Advanced synthetic methodologies, such as asymmetric hydrogenation and enantioselective epoxide opening, have been employed to achieve high yields and enantiomeric purity.

Recent advancements in computational chemistry have also contributed to the design and optimization of this compound. Molecular modeling techniques allow researchers to predict the binding modes of (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol with target proteins, providing valuable insights into its potential biological activity. These computational studies are often combined with experimental validation to accelerate the drug discovery process.

The pharmacokinetic properties of this compound are another area of interest. Understanding how a drug is absorbed, distributed, metabolized, and excreted is crucial for determining its clinical efficacy and safety. Preliminary studies suggest that (2S)-1-amino-4-(morpholin-4-yl)butan-2-ol exhibits favorable pharmacokinetic profiles, including good solubility and moderate metabolic stability.

Future research directions include exploring the synthesis of analogs of (2S)-1-amino-4-(morpholin-4-yb-butanb 2 -ol) to identify more potent and selective inhibitors. By modifying various functional groups on the molecule, researchers can fine-tune its biological activity and optimize its pharmacological properties. Additionally, investigating the mechanism of action at a molecular level will provide deeper insights into how this compound interacts with biological targets.

The potential therapeutic applications of (2S)-1-amino-b( morpho b lin - 4 - y b )butanb - 2 - ol are vast. It could be developed into a lead compound for treating neurological disorders, inflammatory diseases, or even cancer. The versatility of this molecule makes it an attractive candidate for further development by pharmaceutical companies looking to discover new drugs.

In conclusion, (2S)-1-amino-b( morpho b lin - 4 - y b )butanb - 2 - ol (CAS No. 22277b40-b5l-b51-b 2 ) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure, stereochemistry, and functional groups make it an excellent candidate for drug development. With ongoing research focused on optimizing its synthesis, understanding its pharmacological properties, and exploring new therapeutic applications, this compound is poised to make a meaningful impact in the field of medicine.